Cas no 1558128-63-4 (2-(hydroxyamino)methyl-6-methoxyphenol)
2-(hydroxyamino)methyl-6-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxyamino)methyl-6-methoxyphenol
- EN300-1827724
- 2-[(hydroxyamino)methyl]-6-methoxyphenol
- AKOS021004639
- 1558128-63-4
-
- Inchi: 1S/C8H11NO3/c1-12-7-4-2-3-6(5-9-11)8(7)10/h2-4,9-11H,5H2,1H3
- InChI Key: FZFBEEROWNXARP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1O)CNO
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 61.7Ų
2-(hydroxyamino)methyl-6-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827724-1.0g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 1g |
$0.0 | 2023-06-02 | ||
| Enamine | EN300-1827724-0.05g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-0.1g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-0.25g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-0.5g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-1g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-2.5g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-5g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 5g |
$1614.0 | 2023-09-19 | ||
| Enamine | EN300-1827724-10g |
2-[(hydroxyamino)methyl]-6-methoxyphenol |
1558128-63-4 | 10g |
$2393.0 | 2023-09-19 |
2-(hydroxyamino)methyl-6-methoxyphenol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(hydroxyamino)methyl-6-methoxyphenol
2-(Hydroxyamino)methyl-6-methoxyphenol (CAS No. 1558128-63-4): A Comprehensive Overview
The compound 2-(hydroxyamino)methyl-6-methoxyphenol (CAS No. 1558128-63-4) is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenolic derivatives, characterized by its hydroxyl, amino, and methoxy functional groups. The presence of these groups imparts versatile chemical properties, making it a valuable compound in fields such as pharmacology, materials science, and chemical synthesis.
Recent advancements in chemical synthesis have highlighted the importance of 2-(hydroxyamino)methyl-6-methoxyphenol as a key intermediate in the development of bioactive compounds. Researchers have explored its role in the creation of novel pharmaceutical agents, particularly in the design of antioxidants and anti-inflammatory drugs. The hydroxyl group at position 2 and the methoxy group at position 6 contribute to its ability to scavenge free radicals, a property that is highly desirable in therapeutic applications.
One of the most promising areas of research involving 2-(hydroxyamino)methyl-6-methoxyphenol is its application in drug delivery systems. Scientists have investigated its potential as a carrier molecule due to its ability to enhance drug solubility and bioavailability. By modifying the amino group, researchers have successfully synthesized prodrugs that exhibit improved pharmacokinetic profiles, making them more effective in treating various diseases.
In addition to its pharmacological applications, 2-(hydroxyamino)methyl-6-methoxyphenol has shown potential in materials science. Its ability to form stable polymers through condensation reactions has led to its use in the development of high-performance polymers for electronic and biomedical applications. Recent studies have demonstrated that polymers derived from this compound exhibit excellent thermal stability and biocompatibility, making them suitable for use in implantable medical devices.
The synthesis of 2-(hydroxyamino)methyl-6-methoxyphenol has also been a focal point of recent research. Traditional methods involving multi-step reactions have been replaced with more efficient and environmentally friendly approaches. For instance, researchers have developed a one-pot synthesis using microwave-assisted techniques, which significantly reduces reaction time and enhances yield. This advancement not only improves the scalability of production but also aligns with the growing demand for sustainable chemical processes.
From a toxicological perspective, 2-(hydroxyamino)methyl-6-methoxyphenol has been subjected to rigorous safety assessments to determine its potential risks to human health and the environment. Studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity tests. However, further research is required to fully understand its long-term effects and potential for bioaccumulation.
In conclusion, 2-(hydroxyamino)methyl-6-methoxyphenol (CAS No. 1558128-63-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.
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